Cas no 1261941-95-0 (4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid)

• Product Name: 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid
• CAS No: 1261941-95-0
• MF: C₂₁H₁₆ClNO₄
• MW: 381.809044837952
• MDL: MFCD18323283
• CID: 5148702
• Update Time: 2025-06-20

4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid
• 2-Chloro-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid

• MDL： MFCD18323283
• Inchi： 1S/C21H16ClNO4/c22-19-12-16(8-11-18(19)20(24)25)15-6-9-17(10-7-15)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key： ZDNIMHGENBZPSL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6

Additional information on 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid

Introduction to 4-(4-Cbz-Aminopheny)-2-chlorobenzoic Acid (CAS No. 1261941-95-0)

4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261941-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the 2-position and an amino group linked via a carbobenzyloxy (Cbz) protecting group at the 4-position of the phenyl ring. Such structural motifs are strategically designed to enhance reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The significance of 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid lies in its potential applications as a building block for more complex molecules. The presence of the chloro group facilitates nucleophilic aromatic substitution reactions, while the Cbz-protected amino group provides stability during synthetic transformations and can be later deprotected under mild conditions to yield the free amino acid derivative. This dual functionality makes it particularly useful in the synthesis of peptidomimetics, protease inhibitors, and other bioactive compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The benzene ring core of 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid is a common scaffold in many pharmacologically active molecules due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. Furthermore, the introduction of halogen atoms into aromatic systems often enhances binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid is its role in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of matrix metalloproteinases (MMPs), which are implicated in various pathological processes such as inflammation, angiogenesis, and tumor progression. The chloro-substituted benzoic acid derivative serves as a key intermediate in constructing analogs with improved inhibitory activity and selectivity.

Another area where this compound has shown promise is in the field of antimicrobial research. The structural features of 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid allow for interactions with bacterial enzymes and cell wall components, leading to the development of novel antibiotics or alternative treatments against drug-resistant pathogens. Researchers have leveraged its reactivity to design molecules that disrupt essential bacterial processes, offering a promising avenue for combating emerging infectious diseases.

The synthesis of 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include chlorination at the 2-position of benzoic acid derivatives followed by selective protection of the amino group with carbobenzyloxy chloride. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinity and selectivity, guiding the rational design of next-generation drugs. The integration of experimental data with computational predictions has become increasingly important in optimizing lead compounds for clinical development.

The pharmacokinetic properties of derivatives derived from 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid are also subjects of active investigation. Researchers are exploring ways to enhance oral bioavailability, reduce metabolic clearance, and improve tissue distribution through structural optimization. Such efforts are crucial for translating promising preclinical candidates into viable therapeutic options for patients worldwide.

In conclusion, 4-(4-Cbz-Aminopheny)-2-chlorobenzoic acid (CAS No. 1261941-95-0) represents a versatile and valuable intermediate in modern drug discovery. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to infectious diseases. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly significant role in the development of innovative medicines.